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Compound of Interest

Compound Name: Basolite(R) Z377

Cat. No.: B14089803

Get Quote

Core Technical Overview
Basolite Z377 (chemically known as CPO-27-Ni or Ni-MOF-74) is a microporous Metal-Organic

Framework characterized by high-density open metal sites (unsaturated Ni²⁺ centers) lining

hexagonal channels.

While Z377 is structurally more robust than early-generation MOFs (e.g., MOF-5), it exhibits

strong hydrophilicity. The very feature that makes it excellent for gas capture (open metal sites)

is its "Achilles' heel" regarding moisture. Water molecules do not merely physisorb; they

chemically coordinate to the nickel centers, outcompeting target gases like

or hydrocarbons.

The Critical Distinction: Unlike unstable MOFs that undergo immediate framework collapse

(hydrolysis of the linker-metal bond), Z377 often retains its crystallinity upon moisture exposure

but loses accessible surface area. This is a state of "Site Poisoning" rather than total structural

failure.

Mechanism of Degradation
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To troubleshoot effectively, you must understand the microscopic behavior of water within the

Z377 pores.

The Degradation Pathway
The following diagram illustrates the transition from an active framework to a deactivated state.
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Figure 1: The thermodynamic pathway of water interaction with Ni-MOF-74.[1] Note that "Site

Blocking" is reversible, whereas "Poisoning" involves chemical alteration.
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Diagnostic & Troubleshooting (The "Emergency
Room")
Use this module to diagnose the state of your material.

Visual & Performance Indicators
Indicator Observation Diagnosis Action Required

Color Bright Yellow / Ochre Active / Dry

Material is ready for

use. Store under

Argon.

Color Green / Dark Green Hydrated

Nickel sites are

coordinated with

water. Requires

Activation.

XRD
Sharp peaks, Baseline

flat
Intact Framework Proceed to activation.

XRD
Broad peaks,

amorphous hump
Structural Collapse

Discard. Irreversible

hydrolysis has

occurred.

BET Area ~1000 - 1200 Optimal None.

BET Area < 800 Partially Blocked
Reactivate at 250°C

under vacuum.

Frequently Asked Questions (FAQs)
Q1: My sample turned green after 2 hours in ambient air. Is it ruined? A: Likely not. The color

change from yellow to green is a classic indicator of the

coordination geometry changing from tetrahedral/square planar (open) to octahedral (water-
bound). This is usually reversible.

Fix: You must perform a full activation cycle (see Section 4). Do not use the sample without

activation, as its capacity for other gases is near zero in this state.
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Q2: I activated the material at 100°C, but the surface area is still low. A: 100°C is insufficient for

Basolite Z377. Water binds to the unsaturated Nickel sites with a heat of adsorption of

approximately 60–70 kJ/mol.

Expert Insight: You need significantly more energy to break this chemisorption bond than

typical physisorbed water.

Standard: Activation requires 250°C under dynamic vacuum (

mbar).

Q3: Can I heat the sample in an oven to dry it? A:CAUTION. Heating a hydrated sample in a

closed oven (hydrothermal conditions) or without sufficient gas flow can accelerate

degradation.

Mechanism: At elevated temperatures (>150°C) in the presence of trapped water, water

dissociation (ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-

star-inserted">

) can occur, permanently poisoning the metal sites [1].

Rule: Always apply vacuum before ramping the temperature, or use a high flow of dry inert

gas.

The "Rescue" Protocol: Activation & Regeneration
This protocol is the only validated method to restore Basolite Z377 after moisture exposure.

Required Equipment
Vacuum line or Schlenk line (

mbar).

Programmable heating mantle or tube furnace.

Inert gas backfill (Argon or

).
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Step-by-Step Workflow
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Figure 2: Validated activation profile for restoring porosity in Ni-MOF-74.

Scientific Rationale for Steps:

Solvent Exchange: Methanol has a lower boiling point and lower surface tension than water,

reducing capillary stress on the pores during evacuation.

Ramp Rate: A slow ramp (2°C/min) prevents the rapid expansion of trapped solvent, which

can crack the crystals.

Temperature (250°C): This specific temperature is required to fully dehydrate the open metal

sites without thermally decomposing the organic linker (which is stable up to ~300-350°C)

[2].

Experimental Best Practices
To ensure data integrity (E-E-A-T) in your experiments:

The "Zero-Exposure" Transfer:

Always load Basolite Z377 into adsorption cells inside an Argon-filled glovebox.

Even brief exposure (minutes) to lab air (50% RH) can result in measurable uptake of

water, skewing gravimetric mass balances.

Quantifying Degradation:

If you suspect degradation, run a standard

isotherm at 77 K.
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Compare the C-constant (BET constant). A significant drop in the C-constant often

precedes a drop in total surface area, indicating a change in the surface energy (i.e.,

residual water on metal sites).

Humid Gas Streams:

If using Z377 for

capture from humid streams, be aware that water will competitively adsorb.

Mitigation: Use a guard bed (silica gel or zeolite 3A) upstream to remove bulk moisture,

preserving the Z377 capacity for the target gas.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. pubs.acs.org [pubs.acs.org]

To cite this document: BenchChem. [Technical Support Guide: Basolite Z377 (Ni-MOF-74)
Stability & Handling]. BenchChem, [2026]. [Online PDF]. Available at:

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://pubs.rsc.org/en/content/articlelanding/2015/ta/c4ta06667c
https://pubs.rsc.org/en/content/articlelanding/2006/cc/b600328a
https://pubs.acs.org/doi/10.1021/cm502890a
https://www.benchchem.com/product/b14089803?utm_src=pdf-custom-synthesis#bc-rfq
https://pubs.acs.org/doi/10.1021/acsomega.0c01189
https://www.benchchem.com/product/b14089803/docs#technical-support-guide-basolite-z377-ni-mof-74-stability-handling
https://www.benchchem.com/product/b14089803/docs#technical-support-guide-basolite-z377-ni-mof-74-stability-handling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14089803?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b14089803/docs#technical-support-guide-basolite-
z377-ni-mof-74-stability-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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